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Abstract
Dichloromethane (CH₂Cl₂), commonly known as methylene chloride (DCM), is a volatile,

colorless organochloride compound widely utilized across chemical, pharmaceutical, and

research industries.[1] Its efficacy as a solvent is rooted in its moderately polar, aprotic nature,

which enables it to dissolve a broad spectrum of both polar and nonpolar organic compounds.

[2] This guide provides a comprehensive technical overview of the physicochemical properties

of dichloromethane, focusing on the molecular basis of its polarity and its versatile capabilities

as a solvent. It details its principal applications in drug development and laboratory research,

including extraction, chromatography, and organic synthesis.[3][4][5] Furthermore, this

document furnishes detailed experimental protocols for solvent purification and liquid-liquid

extraction, supported by workflow diagrams. All quantitative data are consolidated into

structured tables for clarity and comparative analysis, targeting researchers, scientists, and

professionals in drug development.

Physicochemical Properties and Polarity
The utility of dichloromethane as a solvent is a direct consequence of its unique molecular

structure and resulting electronic properties. It is classified as a polar aprotic solvent, meaning

it possesses a significant dipole moment but lacks acidic protons, and therefore cannot act as a

hydrogen-bond donor.[6][7]
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Molecular Structure and Polarity
Dichloromethane has a tetrahedral geometry with a central carbon atom bonded to two

hydrogen atoms and two chlorine atoms. The significant electronegativity difference between

carbon and chlorine atoms induces polar C-Cl bonds. Although the molecule is symmetrical,

the vector sum of the individual bond dipoles does not cancel out, resulting in a net molecular

dipole moment of approximately 1.6 Debye.[1] This permanent dipole is the primary source of

its polarity and its ability to engage in dipole-dipole interactions with solute molecules.[2]
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Caption: Molecular structure and net dipole moment of Dichloromethane.

Quantitative Data
The solvent properties of dichloromethane are quantified by several key physical constants. Its

dielectric constant is high enough to be considered polar, enabling it to stabilize charged

intermediates and dissolve moderately polar compounds.[8][9]

Table 1: Core Physical and Polarity Data for Dichloromethane
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Property Value Reference(s)

Identifiers

Molecular Formula CH₂Cl₂ [10]

Molecular Weight 84.93 g/mol [1][11][12]

CAS Number 75-09-2 [1]

Thermodynamic Properties

Boiling Point 39.6 - 40°C [1][6][11][12]

Melting Point -95.1°C [1][12]

Density (at 20°C) 1.326 g/mL [1][11]

Vapor Pressure (at 25°C) 435 mm Hg [1]

Optical & Electrical Properties

Refractive Index (at 20°C) 1.424 [1][11]

Dielectric Constant (at 25°C) 8.93 - 9.1 [1][6][9][11][13]

Dipole Moment 1.6 D [1]

Polarity Index (P') 3.1 [11][14]

Fluid Properties

Viscosity (at 20°C) 0.44 cP [11]

Surface Tension (at 20°C) 28.12 dyn/cm [11]

Solubility

Solubility in Water (at 20°C) 1.60% w/w [11]

| Solubility of Water in DCM (at 20°C) | 0.24% w/w |[11] |

Table 2: Hansen Solubility Parameters (HSP) for Dichloromethane Hansen Solubility

Parameters provide a method for predicting solvent-solute interactions based on energy
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contributions from dispersion forces (δd), polar forces (δp), and hydrogen bonding (δh). The

units are in MPa½.

Parameter Value (MPa½) Reference(s)

Dispersion (δd) 18.2 [15]

Polar (δp) 6.3 [15]

Hydrogen Bonding (δh) 6.1 [15]

Total (δt) 20.2 [15]

Table 3: Miscibility of Dichloromethane with Common Laboratory Solvents Dichloromethane is

miscible with a wide array of organic solvents, making it highly versatile for creating solvent

systems with tailored polarities.

Solvent Miscibility

Acetone Miscible

Acetonitrile Miscible

Chloroform Miscible

Diethyl Ether Miscible

Ethanol Miscible

Ethyl Acetate Miscible

Hexane / Heptane Miscible

Methanol Miscible

Tetrahydrofuran (THF) Miscible

Toluene Miscible

Water Immiscible (Low Solubility)

Source: Synthesized from multiple miscibility charts.[16][17][18]
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Solvent Capabilities and Applications
DCM's balanced physicochemical properties make it an indispensable solvent in both

laboratory and industrial settings, particularly in pharmaceutical development.

Core Properties

Primary Applications

Dichloromethane (DCM)

Moderate Polarity Aprotic NatureHigh Density Low Boiling PointChemical Inertness

Liquid-Liquid Extraction

 Dissolves diverse analytes

Chromatography

 Versatile mobile phase

Organic Synthesis

 No interference from acidic protons Forms lower organic layer

Purification / Recrystallization

 Easy removal post-process Stable reaction medium
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Caption: Relationship between DCM's properties and its key applications.

Key Applications in Drug Development and Research
Liquid-Liquid Extraction (LLE): DCM is a preferred solvent for LLE due to its ability to

dissolve a wide range of organic compounds, its immiscibility with water, and its high density

(1.326 g/mL), which facilitates clean separation as the lower organic layer.[19][20] It is

extensively used to extract active pharmaceutical ingredients (APIs) from natural sources or

from aqueous reaction mixtures.[5]

Chromatography: In both thin-layer (TLC) and column chromatography, DCM is used as a

component of the mobile phase.[4] Its moderate polarity allows for the effective separation of

a wide variety of compounds.[21]

Organic Synthesis: DCM serves as a versatile and relatively inert reaction medium for

numerous chemical transformations, such as oxidations, reductions, and couplings.[3][5] Its

aprotic nature prevents it from interfering with reactions involving strong bases or other

proton-sensitive reagents.[5]
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Purification and Manufacturing: The pharmaceutical industry uses DCM as a process solvent

for the manufacturing and purification of steroids, antibiotics, and vitamins.[19][22] Its low

boiling point (39.6 °C) simplifies its removal from the final product through evaporation.[4]

Experimental Protocols
Proper handling and preparation of solvents are critical for reproducible experimental

outcomes. The following protocols provide standardized procedures for the purification and use

of dichloromethane in a laboratory setting.

Protocol for General Solvent Purification
For reactions sensitive to water or acidic impurities, commercial-grade dichloromethane should

be purified.

Methodology:

Pre-drying: Stir the solvent over anhydrous calcium chloride (CaCl₂) or calcium hydride

(CaH₂) for several hours (or overnight) to remove the bulk of the water. Calcium hydride is

more effective but reacts vigorously with water and should be handled with caution.

Distillation: Decant the pre-dried solvent into a dry distillation apparatus. Add fresh drying

agent (e.g., CaH₂ or phosphorus pentoxide, P₄O₁₀) to the distilling flask.

Perform Distillation: Distill the dichloromethane under an inert atmosphere (e.g., nitrogen or

argon) at atmospheric pressure. Collect the fraction boiling at 39-40°C.

Storage: Store the freshly distilled, anhydrous dichloromethane in a sealed container over

molecular sieves (3Å or 4Å) to prevent re-absorption of atmospheric moisture. The container

should be stored in a cool, dark place.
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Commercial DCM

1. Pre-drying
(Stir over CaH₂ overnight)

2. Distillation
(From fresh CaH₂ under N₂)

3. Collect Fraction
(Boiling Point: 39-40°C)

4. Storage
(Over 4Å molecular sieves)

Anhydrous DCM

Aqueous Solution in Separatory Funnel

Add Dichloromethane

Stopper, Invert, Shake & Vent

Allow Layers to Separate

Drain Lower Organic (DCM) Layer

Combine Organic Extracts Repeat Extraction 2-3x?

 Yes

Dry Combined Extracts
(e.g., with Na₂SO₄)

 No

Filter and Evaporate Solvent

Isolated Compound
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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